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Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B7800647

Introduction

Tert-butyl mercaptan ((CHs)sCSH) is an organosulfur compound widely used as an odorant
for natural gas due to its potent and distinct smell.[1] In research and pharmaceutical
development, it can be used as a chemical intermediate. Its solubility is a critical physical
property that influences its handling, reactivity, and potential applications. This guide details its
solubility characteristics in various media.

The molecular structure of tert-butyl mercaptan, with a nonpolar tertiary butyl group and a
weakly polar thiol group, governs its solubility. The bulky alkyl group leads to hydrophobic
characteristics, while the thiol group allows for weak hydrogen bonding.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chem.libretexts.org [chem.libretexts.org]
o 2.2-AF)L-2-7'O/N>F A —JL 99% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Solubility of tert-Butyl mercaptan in water and organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b7800647?utm_src=pdf-interest
https://www.benchchem.com/product/b7800647?utm_src=pdf-body
https://chem.libretexts.org/Courses/Brevard_College/CHE_201%3A_Organic_Chemistry_I/06%3A_Alcohols_Phenols_Ethers_and_Thiols/6.08%3A_Thiols_(Mercaptans)
https://www.benchchem.com/product/b7800647?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/109207
https://www.benchchem.com/product/b7800647?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Courses/Brevard_College/CHE_201%3A_Organic_Chemistry_I/06%3A_Alcohols_Phenols_Ethers_and_Thiols/6.08%3A_Thiols_(Mercaptans)
https://www.sigmaaldrich.com/JP/ja/product/aldrich/109207
https://www.benchchem.com/product/b7800647#solubility-of-tert-butyl-mercaptan-in-water-and-organic-solvents
https://www.benchchem.com/product/b7800647#solubility-of-tert-butyl-mercaptan-in-water-and-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b780064 7#solubility-of-tert-butyl-mercaptan-in-water-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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